Cas no 426258-53-9 (3-Thiophenecarboxylic acid, 3-aminotetrahydro-, methyl ester)

3-Thiophenecarboxylic acid, 3-aminotetrahydro-, methyl ester is a heterocyclic compound featuring both a thiophene ring and an amino group in a tetrahydro configuration, esterified with methanol. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where it serves as a key intermediate for functionalized thiophene derivatives. The presence of the amino group enhances reactivity for further modifications, while the ester moiety improves solubility and handling. Its tetrahydro backbone contributes to stability, making it suitable for controlled reactions. This compound is valued for its balanced reactivity and compatibility with a range of organic transformations, including amidation and nucleophilic substitution.
3-Thiophenecarboxylic acid, 3-aminotetrahydro-, methyl ester structure
426258-53-9 structure
Product Name:3-Thiophenecarboxylic acid, 3-aminotetrahydro-, methyl ester
CAS No:426258-53-9
MF:C6H12ClNO2S
MW:197.68297958374
CID:3983732
PubChem ID:138991440
Update Time:2025-05-21

3-Thiophenecarboxylic acid, 3-aminotetrahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 3-aminotetrahydro-, methyl ester
    • methyl 3-aminothiolane-3-carboxylate hydrochloride
    • methyl3-aminothiolane-3-carboxylatehydrochloride
    • Methyl 3-aminothiolane-3-carboxylate;hydrochloride
    • Z3674923303
    • EN300-6764803
    • 426258-53-9
    • Inchi: 1S/C6H11NO2S.ClH/c1-9-5(8)6(7)2-3-10-4-6;/h2-4,7H2,1H3;1H
    • InChI Key: VESIYWNAHVKYCQ-UHFFFAOYSA-N
    • SMILES: Cl.S1CCC(C(=O)OC)(C1)N

Computed Properties

  • Exact Mass: 197.0277275Da
  • Monoisotopic Mass: 197.0277275Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.6Ų

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Additional information on 3-Thiophenecarboxylic acid, 3-aminotetrahydro-, methyl ester

Comprehensive Overview of 3-Thiophenecarboxylic acid, 3-aminotetrahydro-, methyl ester (CAS No. 426258-53-9)

3-Thiophenecarboxylic acid, 3-aminotetrahydro-, methyl ester (CAS No. 426258-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of thiophene derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of both amino and ester functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for thiophene-based compounds has surged due to their potential in drug discovery and development. Researchers are particularly interested in CAS No. 426258-53-9 for its role in creating bioactive molecules that target various diseases. For instance, thiophene derivatives are often explored for their anti-inflammatory, antimicrobial, and anticancer properties. This aligns with the growing trend of personalized medicine and the search for novel therapeutic agents.

The compound's unique structure, featuring a tetrahydrothiophene core, also makes it a candidate for agrochemical applications. With the increasing focus on sustainable agriculture, scientists are investigating 3-Thiophenecarboxylic acid derivatives as potential pesticides or herbicides that are environmentally friendly. This resonates with the global push for greener alternatives in farming practices.

From a synthetic chemistry perspective, methyl ester groups are highly reactive and serve as excellent precursors for further modifications. The 3-aminotetrahydro moiety adds another layer of functionality, enabling the compound to participate in a wide range of chemical reactions. This versatility is why CAS No. 426258-53-9 is frequently cited in patents and academic papers focusing on heterocyclic chemistry.

Another area where 3-Thiophenecarboxylic acid, 3-aminotetrahydro-, methyl ester shows promise is in the field of material science. Thiophene derivatives are known for their conductive properties, making them suitable for organic electronics such as OLEDs and solar cells. As the world shifts toward renewable energy sources, the exploration of such compounds has become a hot topic in research circles.

For those searching for buy 3-Thiophenecarboxylic acid derivatives or synthesis of CAS 426258-53-9, it's important to note that this compound is typically available through specialized chemical suppliers. Its applications in drug discovery and agrochemical development make it a sought-after reagent in laboratories worldwide. However, proper handling and storage are essential to maintain its stability and efficacy.

In conclusion, 3-Thiophenecarboxylic acid, 3-aminotetrahydro-, methyl ester (CAS No. 426258-53-9) is a multifaceted compound with broad applications across multiple industries. Its relevance in pharmaceutical research, sustainable agriculture, and advanced materials underscores its importance in modern science. As research continues to uncover new uses for this compound, its popularity is expected to grow even further.

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